N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide

• Molecular Formula: C18H10ClN3O4S
• Molecular Weight: 399.8 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C18H10ClN3O4S/c19-12-9-10(20-17(23)14-7-8-16(26-14)22(24)25)5-6-11(12)18-21-13-3-1-2-4-15(13)27-18/h1-9H,(H,20,23)
• InChI Key: DNZVILKGXNTULD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C4=CC=C(O4)[N+](=O)[O-])Cl

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide, also known as BNIPCF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BNIPCF is a heterocyclic organic compound that contains a furan ring and a benzothiazole ring. In

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide is not well understood, but it is believed to be related to its ability to inhibit the activity of specific enzymes or proteins. In anti-tumor activity, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In protein-protein interaction studies, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been used to detect the binding of proteins by fluorescence resonance energy transfer (FRET).
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been shown to have various biochemical and physiological effects in different studies. In anti-tumor activity, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been shown to induce apoptosis in cancer cells by inhibiting the activity of specific enzymes or proteins. In protein-protein interaction studies, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been used to detect the binding of proteins by FRET. In materials science, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been used as a building block for the synthesis of supramolecular structures.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide in lab experiments include its high stability, low toxicity, and ease of synthesis. However, the limitations of using N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide in lab experiments include its low solubility in water and its potential to form aggregates, which can affect its activity.

Future Directions

There are several future directions for the study of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide. One potential direction is to investigate its anti-tumor activity in vivo using animal models. Another direction is to explore its potential as a fluorescent probe for the detection of protein-protein interactions in living cells. Additionally, the use of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide as a building block for the synthesis of supramolecular structures could be further explored. Finally, the development of new synthetic methods for N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide could lead to the discovery of new derivatives with improved properties.

Synthesis Methods

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide can be synthesized using a variety of methods, including the reaction of 4-(2-aminothiazol-4-yl)-3-chlorophenol with 5-nitro-2-furoic acid in the presence of a coupling agent. The reaction results in the formation of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide as a yellow solid with a melting point of 238-240°C.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been shown to exhibit anti-tumor activity and has been investigated for its potential use as an anti-cancer drug. In biochemistry, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been used as a fluorescent probe for the detection of protein-protein interactions. In materials science, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-5-nitro-2-furamide has been used as a building block for the synthesis of supramolecular structures.